Octahydro-2-nitrosocyclopenta[c]pyrrole

Description

Octahydro-2-nitrosocyclopenta[c]pyrrole, also known as 2-nitroso-octahydrocyclopenta[c]pyrrole, is a nitrogen-containing heterocyclic compound. It features a cyclopentane ring fused with a nitrogen-containing heterocycle. The molecular formula of Octahydro-2-nitrosocyclopenta[c]pyrrole is C7H12N2O, and its molecular weight is approximately 140.18 g/mol . It is primarily recognized as an impurity in pharmaceutical formulations, such as the blood glucose regulator gliclazide, which necessitates rigorous quality control during drug formulation and manufacturing processes. Octahydro-2-nitrosocyclopenta[c]pyrrole is also used in the preparation of various ureas and other pharmaceutical compounds .

The chemical reactivity of octahydro-2-nitrosocyclopenta[c]pyrrole is largely attributed to its nitroso group, which can participate in various reactions. This compound has potential biological activity, particularly in pharmaceutical applications, and has been studied for its antifungal properties against Trichophyton rubrum, Trichophyton mentagrophytes, and Epidermophyton floccosum. Studies have shown it to be effective in treating dermatomycoses, including tinea pedis and tinea corporis, and clinical trials have indicated significant efficacy compared to traditional antifungal agents like nystatin and clotrimazole, especially in cases of otomycosis and tinea infections.

Octahydro-2-nitrosocyclopenta[c]pyrrole shares structural similarities with other nitrogen-containing heterocycles such as N-Nitroso-N-methylurea, N-Nitroso-N-ethylurea and 3-Nitro-1H-pyrazole. However, octahydro-2-nitrosocyclopenta[c]pyrrole's specific structural configuration, which combines both cyclic and nitrogen functionalities, makes it particularly relevant in pharmaceutical contexts where impurities must be rigorously monitored. It is worth noting that precautions should be taken to avoid dust formation, breathing in mist, gas or vapors, and contact with skin and eyes when handling this irritant and potential health hazard.

• CAS No.: 54786-86-6
• Product Name: Octahydro-2-nitrosocyclopenta[c]pyrrole
• Molecular Formula: C7H12N2O
• Molecular Weight: 140.18 g/mol
• IUPAC Name: 2-nitroso-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole
• Standard InChI: InChI=1S/C7H12N2O/c10-8-9-4-6-2-1-3-7(6)5-9/h6-7H,1-5H2
• Standard InChIKey: FSCBDDOKZIRLCN-UHFFFAOYSA-N
• SMILES: C1CC2CN(CC2C1)N=O
• Canonical SMILES: C1CC2CN(CC2C1)N=O
• Appearance: Liquid
• Purity: > 95%
• Synonyms: 2-Nitroso-octahydrocyclopenta[c]pyrrole; Octahydro-2-nitrosocyclopenta[c]pyrrole; N-Nitroso-3-azabicyclo[3.3.0]octane; 3-Nitroso-3-azabicyclo[3.3.0]octane
• PubChem Compound: 6453079
• Last Modified: Aug 15 2023